Cas no 1700324-32-8 (N-(5-oxopyrrolidin-3-yl)prop-2-enamide)

• Product Name: N-(5-oxopyrrolidin-3-yl)prop-2-enamide
• CAS No: 1700324-32-8
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• MDL: MFCD30341615
• CID: 5617408
• PubChem ID: 106186067
• Update Time: 2025-10-22

N-(5-oxopyrrolidin-3-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-2951904
• 1700324-32-8
• N-(5-oxopyrrolidin-3-yl)prop-2-enamide
• Z1968090260

• MDL： MFCD30341615
• Inchi： 1S/C7H10N2O2/c1-2-6(10)9-5-3-7(11)8-4-5/h2,5H,1,3-4H2,(H,8,11)(H,9,10)
• InChI Key： WUANFSSGQPUZDF-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1)NC(C=C)=O

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 58.2Ų

Additional information on N-(5-oxopyrrolidin-3-yl)prop-2-enamide

N-(5-Oxopyrrolidin-3-yl)prop-2-enamide: A Comprehensive Overview

N-(5-Oxopyrrolidin-3-yl)prop-2-enamide, also known by its CAS number 1700324-32-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidone ring with an enamide functional group. The pyrrolidone moiety, a five-membered lactam, contributes to the compound's stability and bioavailability, while the enamide group imparts reactivity and potential for interaction with biological systems.

Recent studies have highlighted the potential of N-(5-Oxopyrrolidin-3-yl)prop-2-enamide in drug discovery and development. Researchers have explored its role as a bioisostere in medicinal chemistry, where it serves as a replacement for other functional groups to optimize drug properties such as potency, selectivity, and pharmacokinetics. The compound's ability to form hydrogen bonds and its lipophilic nature make it an attractive candidate for targeting various biological pathways.

The synthesis of N-(5-Oxopyrrolidin-3-yl)prop-2-enamide involves a multi-step process that typically begins with the preparation of the pyrrolidone ring. This is often achieved through cyclization reactions of amino acids or related precursors. The subsequent introduction of the enamide group requires precise control over reaction conditions to ensure optimal yields and stereochemical outcomes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

In terms of applications, N-(5-Oxopyrrolidin-3-yl)prop-2-enamide has shown promise in the development of neuroprotective agents and anti-inflammatory drugs. Its ability to modulate key enzymes involved in inflammatory responses has been extensively studied. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling.

Another area of interest is the compound's role in metabolic regulation. Studies have shown that N-(5-Oxopyrrolidin-3-yl)prop-2-enamide can influence lipid metabolism by interacting with nuclear receptors such as the liver X receptor (LXR). This interaction has implications for the treatment of metabolic disorders like obesity and type 2 diabetes. Ongoing clinical trials are investigating its efficacy as a therapeutic agent in these conditions.

The environmental impact of N-(5-Oxopyrrolidin-3-yl)prop-2-enamide has also been a topic of recent research. Scientists are exploring its biodegradability and potential toxicity to aquatic organisms. Preliminary findings suggest that the compound undergoes rapid degradation under aerobic conditions, reducing its environmental footprint. However, further studies are needed to fully assess its ecological effects.

In conclusion, N-(5-Oxopyrrolidin-3-yl)prop-2-enamide (CAS No: 1700324-32-8) is a versatile compound with diverse applications in pharmaceuticals and beyond. Its unique chemical structure, combined with recent advances in synthesis and application research, positions it as a valuable tool in drug discovery and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic research and industrial applications.